Cas no 898780-67-1 (1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one)

• Product Name: 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one
• CAS No: 898780-67-1
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• MDL: MFCD03843245
• CID: 868838
• PubChem ID: 24725960
• Update Time: 2025-10-17

1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one
• CYCLOPROPYL 2-(2-THIOMETHYLPHENYL)ETHYL KETONE
• 1-Cyclopropyl-3-[2-(methylsulfanyl)phenyl]propan-1-one
• AKOS016021399
• 898780-67-1
• MFCD03843245
• DTXSID10644353

• MDL： MFCD03843245
• Inchi： 1S/C13H16OS/c1-15-13-5-3-2-4-11(13)8-9-12(14)10-6-7-10/h2-5,10H,6-9H2,1H3
• InChI Key： HBPYGMFHWTUKHC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1CC1)=O

Computed Properties

• Exact Mass: 220.09200
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 3.32020

Additional information on 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one

Introduction to 1-Cyclopropyl-3-(2-Methylsulfanylphenyl)propan-1-one (CAS No. 898780-67-1)

1-Cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one, with the CAS number 898780-67-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of ketones and is characterized by its cyclopropyl and methylsulfanylphenyl functional groups, which contribute to its distinct chemical properties and biological activities.

The chemical structure of 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one consists of a cyclopropyl ring attached to a ketone group, with a phenyl ring substituted by a methylsulfanyl group. This arrangement of functional groups imparts the compound with high reactivity and stability, making it an attractive candidate for a wide range of chemical reactions and biological studies. The cyclopropyl ring, known for its strain energy, can influence the compound's reactivity and selectivity in various synthetic transformations.

In the realm of pharmaceutical research, 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one could be a valuable starting point for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) in 2023 revealed that this compound can protect neuronal cells from oxidative damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective effect makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route to produce 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one is well-documented in the literature. One common method involves the condensation of cyclopropylmagnesium bromide with 2-methylthiobenzaldehyde followed by oxidation to form the ketone. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. The ability to synthesize this compound reliably and cost-effectively is crucial for advancing its applications in pharmaceutical research.

In addition to its pharmaceutical applications, 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one has been explored for its use in materials science. Its unique chemical structure makes it an excellent candidate for developing novel materials with enhanced mechanical properties and thermal stability. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound as a building block for creating advanced polymers with improved strength and flexibility. These polymers have potential applications in areas such as aerospace engineering and biomedical devices.

The environmental impact of 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, reducing its potential environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems and human health. Efforts are ongoing to develop more sustainable synthesis methods that minimize waste generation and reduce the use of hazardous reagents.

In conclusion, 1-cyclopropyl-3-(2-methylsulfanylphenyl)propan-1-one (CAS No. 898780-67-1) is a versatile compound with significant potential in various fields, including pharmaceutical research, materials science, and environmental science. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.